3-[5-(pyridin-3-yl)-1H-1,2,4-triazol-3-yl]phenol

• IUPAC Name: 3-(3-pyridin-3-yl-1H-1,2,4-triazol-5-yl)phenol
• InChI: InChI=1S/C13H10N4O/c18-11-5-1-3-9(7-11)12-15-13(17-16-12)10-4-2-6-14-8-10/h1-8,18H,(H,15,16,17)
• InChI Key: NKTJSTFFPPFRAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=NC(=NN2)C3=CN=CC=C3
• Molecular Formula: C13H10N4O
• Molecular Weight: 238.24 g/mol

Description

3-[5-(pyridin-3-yl)-1H-1,2,4-triazol-3-yl]phenol is a useful research compound. Its molecular formula is C13H10N4O and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Ruthenium Triazole Complexes in Solar Cells : These complexes, including derivatives of triazoles, have been synthesized and used in regenerative solar cells, demonstrating different efficiencies based on their electron transfer processes in solar cell applications (Lees et al., 1999).

• Corrosion Inhibition : Schiff's bases of pyridyl substituted triazoles, including similar compounds, have been investigated as corrosion inhibitors for mild steel in hydrochloric acid solutions. They follow Langmuir adsorption isotherm and show a mixed-mode of corrosion inhibition (Ansari et al., 2014).

• Fungicidal Activity : Novel triazole derivatives containing oxime ether and phenoxy pyridine moiety have been synthesized, showing moderate to high fungicidal activities against various phytopathogens (Bai et al., 2020).

• Antioxidant Agents : 1,2,4-Triazole derivatives, substituted with phenol and pyridine groups, exhibit significant antioxidant activity. Among them, certain compounds have demonstrated high total antioxidant activity potential and good radical scavenging activity (Çetin & Gecibesler, 2015).

• Antimicrobial Activities : Various triazole derivatives, including those similar to the compound , have been synthesized and evaluated for their antimicrobial activities, showing good to moderate effectiveness against a range of microorganisms (Bayrak et al., 2009).